Cas no 898784-79-7 (2-(3-fluorophenyl)-1-(3-iodophenyl)ethanone)

• Product Name: 2-(3-fluorophenyl)-1-(3-iodophenyl)ethanone
• CAS No: 898784-79-7
• MF: C₁₄H₁₀FIO
• MW: 340.131479740143
• CID: 1946629
• PubChem ID: 24723949
• Update Time: 2025-06-08

2-(3-fluorophenyl)-1-(3-iodophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-1-(3-iodophenyl)ethanone
• 2-(3-FLUOROPHENYL)-3'-IODOACETOPHENONE
• CTK5G6217
• AG-H-66451
• KB-162702
• 2-(2,5-DIOXOTETRAHYDRO-1H-PYRROL-1-YL)ACETONITRILE
• DTXSID00642348
• 2-(3-Fluorophenyl)-1-(3-iodophenyl)ethan-1-one
• 898784-79-7
• MFCD02260769
• AKOS010312577

• MDL： MFCD02260769
• Inchi： 1S/C14H10FIO/c15-12-5-1-3-10(7-12)8-14(17)11-4-2-6-13(16)9-11/h1-7,9H,8H2
• InChI Key： CCXFXTIFAPMDPN-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(CC1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 339.97600
• Monoisotopic Mass: 339.97604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.85570

Additional information on 2-(3-fluorophenyl)-1-(3-iodophenyl)ethanone

Comprehensive Overview of 2-(3-Fluorophenyl)-1-(3-Iodophenyl)Ethanone (CAS No. 898784-79-7)

2-(3-Fluorophenyl)-1-(3-iodophenyl)ethanone (CAS 898784-79-7) is a fluorinated and iodinated aromatic ketone compound with significant potential in pharmaceutical and material science research. Its unique structure, featuring both fluorine and iodine substituents, makes it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of targeted therapies and imaging agents.

The compound’s molecular formula (C₁₄H₁₀FIO) and structural features have drawn attention in medicinal chemistry. The presence of 3-fluorophenyl and 3-iodophenyl groups enhances its reactivity, enabling applications in cross-coupling reactions and bioconjugation. Recent studies highlight its utility in designing PET radiotracers, a hot topic in precision medicine and cancer diagnostics.

In the context of green chemistry, 2-(3-fluorophenyl)-1-(3-iodophenyl)ethanone is being explored for sustainable synthesis routes. With growing interest in eco-friendly reagents, researchers are optimizing its production to minimize waste and energy consumption. This aligns with global trends like carbon neutrality and ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

From a commercial perspective, the demand for halogenated aromatic ketones like this compound is rising due to their versatility in agrochemicals and electronic materials. Its iodine moiety is particularly valuable for creating liquid crystals and OLED (Organic Light-Emitting Diode) components, addressing the booming market for flexible displays and wearable technology.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are critical for characterizing CAS 898784-79-7. These methods ensure purity and stability, which are essential for high-throughput screening in drug development. The compound’s spectral data and crystallographic properties are frequently discussed in peer-reviewed journals, reflecting its academic relevance.

Safety and handling of 2-(3-fluorophenyl)-1-(3-iodophenyl)ethanone adhere to standard laboratory protocols. While not classified as hazardous under current regulations, proper PPE (Personal Protective Equipment) and ventilation are recommended during handling. This aligns with the broader industry focus on lab safety and risk mitigation.

Future research directions for 898784-79-7 may include its integration into AI-driven drug design platforms. With the rise of machine learning in chemistry, this compound could serve as a template for predicting novel bioactive molecules. Such applications resonate with the increasing popularity of computational chemistry tools among researchers.

In summary, 2-(3-fluorophenyl)-1-(3-iodophenyl)ethanone (CAS 898784-79-7) is a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its interdisciplinary applications and alignment with sustainability goals ensure its continued relevance in scientific and industrial communities.